2-[(2-fluorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-3-propyl-6-(trifluoromethyl)pyrimidin-4-one
• InChI: InChI=1S/C15H14F4N2OS/c1-2-7-21-13(22)8-12(15(17,18)19)20-14(21)23-9-10-5-3-4-6-11(10)16/h3-6,8H,2,7,9H2,1H3
• InChI Key: FJZPSBNNVFCBLD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C=C(N=C1SCC2=CC=CC=C2F)C(F)(F)F
• Molecular Formula: C15H14F4N2OS
• Molecular Weight: 346.3 g/mol
• CAS No.: 860609-24-1

Description

“2-[(2-fluorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone” is a chemical compound with the molecular formula C15H14F4N2OS and a molecular weight of 346.3430728.

Synthesis Analysis

The synthesis of similar compounds involves the trifluoromethylation of carboxylic acids. The fluoroarene activates the acid group and generates the fluoride source in situ for the trifluoromethylation reaction. Another method involves the C–F bond functionalization of trifluoromethyl-containing compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• The molecule has been implicated in the design of novel compounds with potential antiviral, antifungal, and anticancer activities. For instance, derivatives of pyrimidine, which share structural similarities with the chemical , have been synthesized and evaluated for their antitumor activities. Compounds containing the pyrimidine moiety have shown significant activity against various cancer cell lines, indicating the potential of such structures in drug design (Raić-Malić et al., 2000).

Polymer Science

• Research into fluorinated polymers, where the molecule could potentially serve as a monomer or a modifier, has shown that such materials exhibit excellent thermal stability, low moisture absorption, and high hygrothermal stability. These properties are crucial for applications in aerospace, electronics, and coatings (Xie et al., 2001).

Materials Science

• The molecule's structural components, particularly the fluorinated groups, have been utilized in the synthesis of new materials with high refractive indices and low birefringence. These materials are valuable for optical applications, such as lenses and optical fibers, where clarity and precise light transmission are required (Tapaswi et al., 2015).

Environmental Science

• In the context of environmental science, derivatives of the molecule have been investigated for their degradation under advanced oxidation processes. Such studies are crucial for understanding the environmental fate of chemical compounds and developing strategies for mitigating pollution (Yang et al., 2014).

Chemical Synthesis

• The molecule and its derivatives have been explored in chemical synthesis, particularly in the development of new synthetic methodologies. For example, research into the synthesis of fluorinated coumarin–pyrimidine hybrids has shown that these compounds have potent anticancer properties and can interact with DNA. Such studies highlight the importance of the molecule in the synthesis of bioactive compounds (Hosamani et al., 2015).